16-Methoxytricyclo[12.3.1.12,6]nonadeca-1(17),2,4,6(19),14(18),15-hexaene-3,8,9,17-tetrol

• IUPAC Name: 16-methoxytricyclo[12.3.1.12,6]nonadeca-1(17),2,4,6(19),14(18),15-hexaene-3,8,9,17-tetrol
• InChI: InChI=1S/C20H24O5/c1-25-19-11-12-4-2-3-5-17(22)18(23)10-13-6-7-16(21)14(8-13)15(9-12)20(19)24/h6-9,11,17-18,21-24H,2-5,10H2,1H3
• InChI Key: ZABHYVQENRBSDL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC(=C1O)C3=C(C=CC(=C3)CC(C(CCCC2)O)O)O
• Molecular Formula: C20H24O5
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

Synthetic routes to complex cyclic compounds often involve strategic reactions that build the molecular skeleton step by step. For example, research on related compounds involves cycloaddition reactions, intramolecular alkylation, and rearrangement processes that are crucial for constructing the core structure. The synthesis of complex molecules like "16-Methoxytricyclo[...]tetrol" likely employs similar strategies, such as the Diels-Alder reaction, followed by methoxylation and hydroxylation steps to introduce the desired functional groups (Ghatak & Ray, 1977).

Molecular Structure Analysis

The molecular structure of compounds with multiple ring systems and functional groups can be elucidated using techniques such as X-ray diffraction analysis and NMR spectroscopy. These methods help determine the spatial arrangement of atoms and the conformation of the molecule in solution and in the solid state (Shavva et al., 2006). Understanding the molecular structure is essential for predicting the reactivity and physical properties of the compound.

Chemical Reactions and Properties

Complex cyclic compounds exhibit a range of chemical reactions, including rearrangements, cycloadditions, and reactions involving functional groups such as methoxy and hydroxy. These reactions can alter the compound's structure and introduce new functional groups, significantly affecting its chemical properties. Studies on similar compounds provide insights into potential reactions, such as fragmentation-mediated pathways to derive functionalized derivatives (Baranovsky et al., 2007).

Physical Properties Analysis

The physical properties of "16-Methoxytricyclo[...]tetrol" would be influenced by its molecular structure, including solubility, melting point, and crystalline form. Techniques such as differential scanning calorimetry (DSC) and polarimetry can be employed to study these properties. The presence of methoxy and hydroxy groups would affect the compound's hydrogen bonding potential, impacting its solubility in various solvents.

Chemical Properties Analysis

The chemical properties of this compound, including acidity, basicity, and reactivity towards various reagents, can be predicted based on the functional groups present and the overall molecular structure. Studies on structurally related compounds can provide insights into the reactivity patterns and stability under different conditions (Ivanova et al., 2014).

Scientific Research Applications

Resveratrol and Derivatives: Enhancing Bioavailability and Effects

Resveratrol and its derivatives, including methoxylic group substitutions, have been extensively studied for their therapeutic potentials. Despite resveratrol's (RSV) poor bioavailability, various methodological approaches have been developed to improve this, such as nanoencapsulation and synthetic derivatives modifications. These modifications, including methoxylic substitutions, have shown encouraging results, necessitating further in vivo studies to support clinical applications (Chimento et al., 2019).

Quinoline Derivatives: Anticorrosive Properties

Quinoline derivatives, including those with methoxy substituents, are recognized for their effectiveness as anticorrosive materials due to their high electron density and ability to form stable chelating complexes with metallic surfaces. The review suggests further exploration of quinoline derivatives for advanced anticorrosive applications (Verma et al., 2020).

Brominated Flame Retardants: Environmental Presence and Concerns

The presence of brominated flame retardants, including those with methoxy substitutions, in various environmental matrices has raised concerns. The review emphasizes the need for more research on their occurrence, environmental fate, and toxicity. High concentrations of certain methoxy-substituted retardants in different environmental samples highlight their persistence and the necessity for optimized analytical methods and further research on their impact (Zuiderveen et al., 2020).

Pharmacological Agents: Spin-Labeled Conjugates

Research on spin-labeled conjugates of natural compounds, including those with nitroxyl radicals and methoxylic groups, is rapidly evolving. These compounds have shown promise in enhancing biological activity, decreasing toxicity, or increasing selective cytotoxicity. The review suggests potential for these compounds in treating various diseases and emphasizes the need for further research on their biological activity (Grigor’ev et al., 2014).

Cyclotriphosphazene Compounds: Flame Retardancy and Dielectric Properties

Cyclotriphosphazene compounds, with their ability to substitute with various nucleophiles including methoxy groups, demonstrate significant potential as flame retardants and in electrical applications due to their dielectric properties. The review suggests further investigation into the synthesis, structural properties, and potential applications of these compounds in various fields (Usri et al., 2021).

Future Directions

: ChemSpider: 15,16-Dimethoxytricyclo[12.3.1.12,6]nonadeca-1(18),2(19),3,5,14,16-hexaene-3,9,17-triol